Fang Ji (Stephania Tetrandra)
Fang Ji (Stephania Tetrandra)
Stephania tetrandra
Stephania root
MenispermaceaeStephaniaStephania tetrandra
Plant Description
Fang Ji, derived primarily from Stephania tetrandra, is a revered herb in Traditional Chinese Medicine. Known for its potent anti-inflammatory, analgesic, and diuretic properties, it is traditionally used to treat edema, rheumatism, and joint pain. Its pharmacological effects are largely attributed to a rich profile of isoquinoline alkaloids, particularly tetrandrine and fangchinoline, which exhibit calcium channel blocking and immunosuppressive activities. Modern research explores its potential in managing autoimmune conditions and fibrosis.
Geographic Distribution
Mainly distributed in the Yangtze River basin and areas south of it in China, including Anhui, Zhejiang, Jiangxi, Fujian, Hubei, Hunan, Guangdong, Guangxi, Sichuan, and Guizhou.
Related Compounds
Related Compounds
Natural product compounds extracted from this plant
Statistics
Compound Count4
Taxonomy
FamilyMenispermaceae
GenusStephania
SpeciesStephania tetrandra
Metadata
Created At2/2/2026
Updated At2/12/2026